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Compound of Interest

Compound Name: Mordant red 19

Cat. No.: B1208130 Get Quote

Mordant Red 19: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Red 19, also known by several other names including C.I. 18735 and Superchrome

Red G, is an azo dye.[1][2][3] Azo dyes are organic compounds characterized by the presence

of a diazene functional group (R−N=N−R′), and they constitute a significant class of synthetic

colorants.[1] Mordant Red 19 is specifically classified as a mordant dye, meaning it requires

the use of a mordant—typically a metal ion—to bind to the substrate being colored, thereby

improving the fastness of the dye.[3][4] It is commonly used in the textile industry for dyeing

fabrics, often in conjunction with chromium salts.[3] Beyond its role in textiles, Mordant Red 19
has found applications in analytical chemistry, notably as a fluorescent reagent for the

determination of trace metals.

Chemical Structure and Properties
Mordant Red 19 is an organic compound whose sodium salt is the most common form.[3] The

chemical structure is characterized by a substituted benzenesulfonic acid group linked to a

pyrazolone derivative through an azo bridge.

Physicochemical Properties
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A summary of the key physicochemical properties of Mordant Red 19 is presented below. It is

important to note that specific quantitative data such as melting and boiling points are not

readily available in the cited literature.

Property Value Reference(s)

IUPAC Name

sodium (E)-5-chloro-2-hydroxy-

3-((3-methyl-5-oxo-1-phenyl-

4,5-dihydro-1H-pyrazol-4-

yl)diazenyl)benzenesulfonate

[5]

Synonyms

C.I. 18735, Acid Chrome Red

5G, Superchrome Red G,

Metachrome Red 5G

[3][5]

CAS Number 1934-24-3 (sodium salt) [3]

Molecular Formula C₁₆H₁₂ClN₄NaO₅S [5][6]

Molecular Weight 430.80 g/mol [6]

Appearance Red powder [7]

Solubility

Soluble in water (forms an

orange-red solution), soluble in

ethanol (forms a brown-light

orange solution), soluble in

acetone and Cellosolve,

insoluble in other organic

solvents.

[6]

Spectral Properties
Spectral Data Value Reference(s)

UV-Vis Absorbance Peak 196 nm [2]

Fluorescence

Excitation: 478 nm, Emission:

555 nm (when complexed with

aluminum)

[1][8][9]
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Chemical Synthesis
The synthesis of Mordant Red 19 is typically achieved through a two-step process involving

diazotization followed by an azo coupling reaction.[6]

A brief outline of the synthesis is as follows:

Diazotization: 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid is treated with a source of

nitrous acid (e.g., sodium nitrite in an acidic medium) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with a coupling agent, in this

case, 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one, to form the final Mordant Red 19 molecule.

[6]

A detailed, step-by-step experimental protocol for the synthesis is not extensively documented

in the readily available scientific literature.

Experimental Protocols
Fluorimetric Determination of Aluminum
Mordant Red 19 can be used as a sensitive and selective reagent for the spectrofluorimetric

determination of trace amounts of aluminum.[1][8][9] The method is based on the formation of a

fluorescent complex between aluminum ions and Mordant Red 19.

Materials:

Mordant Red 19 solution

Buffer solution (pH 5.15)

Standard aluminum solutions

n-propylic alcohol

Phenanthroline solution

Ultrapure water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1208130?utm_src=pdf-body
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
https://www.benchchem.com/product/b1208130?utm_src=pdf-body
http://www.worlddyevariety.com/mordant-dyes/mordant-red-19.html
https://www.benchchem.com/product/b1208130?utm_src=pdf-body
https://academic.oup.com/jat/article-abstract/23/2/94/856270
https://pubmed.ncbi.nlm.nih.gov/10192411/
https://academic.oup.com/jat/article-pdf/23/2/94/2543200/23-2-94.pdf
https://www.benchchem.com/product/b1208130?utm_src=pdf-body
https://www.benchchem.com/product/b1208130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrofluorometer

Procedure:

Reagent Preparation:

Prepare a stock solution of Mordant Red 19 in n-propylic alcohol.[9] The solution should

be stored for at least 24 hours before use.[9]

Prepare a buffer solution with a pH of 5.15.[9]

Prepare a series of standard aluminum solutions of known concentrations.[9]

Sample Preparation:

In a suitable flask, combine 2.5 mL of n-propylic alcohol, 2.5 mL of the Mordant Red 19
stock solution, and 0.15 mL of phenanthroline solution.[9]

Add the sample containing an unknown concentration of aluminum.

Bring the final volume to 12.5 mL with the pH 5.15 buffer solution.[9]

Measurement:

Set the spectrofluorometer to an excitation wavelength of 478 nm and an emission

wavelength of 555 nm.[1][8][9]

Measure the fluorescence intensity of the prepared sample.

Quantification:

Construct a calibration curve by plotting the fluorescence intensity versus the

concentration of the standard aluminum solutions.

Determine the concentration of aluminum in the unknown sample by comparing its

fluorescence intensity to the calibration curve. The limit of detection for this method has

been reported to be as low as 0.4 ppb.[1][8][9]
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Visualizations
Caption: Chemical structure of Mordant Red 19 (sodium salt).
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Caption: Workflow for the fluorimetric determination of aluminum using Mordant Red 19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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